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Compound of Interest

Compound Name: SDZ 224-015

Cat. No.: B10837935

For Researchers, Scientists, and Drug Development Professionals

Introduction

SDZ 224-015 is an orally active prodrug inhibitor of caspase-1, an enzyme involved in the
inflammatory response. Recent research has repurposed SDZ 224-015 as a potent, irreversible
inhibitor of the SARS-CoV-2 main protease (Mpro or 3CLpro), a critical enzyme for viral
replication.[1][2][3][4] This discovery positions SDZ 224-015 as a promising candidate for the
development of COVID-19 therapeutics. These application notes provide a comprehensive
overview of the use of SDZ 224-015 in COVID-19 research, including its mechanism of action,
guantitative data, and detailed experimental protocols.

Mechanism of Action

SDZ 224-015 is a prodrug that is intracellularly converted by esterases to its active acid form.
The active form of SDZ 224-015 acts as a potent inhibitor of the SARS-CoV-2 Mpro. Mpro is a
cysteine protease that is essential for the processing of viral polyproteins into functional non-
structural proteins (nsps), which are necessary for viral replication and transcription. By
inhibiting Mpro, SDZ 224-015 effectively blocks the viral life cycle.

Quantitative Data

The inhibitory activity of SDZ 224-015 against SARS-CoV-2 Mpro has been quantified in
biochemical assays. The following table summarizes the key data point.
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Compound Target Assay Type IC50 (nM) Reference
SARS-CoV-2 Biochemical

SDZ 224-015 30 [3][4]
Mpro Assay

Signaling Pathway and Experimental Workflow
Diagrams

To visualize the mechanism of action and experimental procedures, the following diagrams are
provided.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.researchgate.net/publication/352720016_Bispecific_repurposed_medicines_targeting_the_viral_and_immunological_arms_of_COVID-19
https://lirias.kuleuven.be/3478194?limo=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Mpro Inhibition Assay Binding Kinetics (SPR)
Prepare Reagents: Immobilize Mpro on
Mpro, Substrate, SDZ 224-015 sensor chip
Incubate Mpro with Inject SDZ 224-015 at
SDZ 224-015 various concentrations

Initiate reaction with Detect binding events
fluorogenic substrate in real-time
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Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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